ethyl 2-amino-4-chloropent-4-enoate
Overview
Description
Ethyl 2-amino-4-chloropent-4-enoate is a chemical compound with the molecular formula C7H12ClNO2 and a molecular weight of 177.63 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of ethyl 2-amino-4-chloropent-4-enoate consists of seven carbon atoms, twelve hydrogen atoms, one chlorine atom, one nitrogen atom, and two oxygen atoms . Unfortunately, the specific structural details are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 2-amino-4-chloropent-4-enoate are not fully detailed in the search results. The compound has a molecular weight of 177.63 . Other properties such as boiling point and storage conditions are not specified .properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-amino-4-chloropent-4-enoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "4-chlorobutanal", "Ammonia", "Sodium ethoxide", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate and 4-chlorobutanal in the presence of sodium ethoxide to form ethyl 4-chloro-3-oxobutanoate.", "Step 2: Reduction of ethyl 4-chloro-3-oxobutanoate with ammonia in ethanol to form ethyl 4-chloro-3-aminobutanoate.", "Step 3: Cyclization of ethyl 4-chloro-3-aminobutanoate with sodium hydroxide to form ethyl 2-amino-4-chloropent-4-enoate.", "Step 4: Acidification of the reaction mixture with hydrochloric acid and extraction with water to obtain the final product, ethyl 2-amino-4-chloropent-4-enoate." ] } | |
CAS RN |
2044713-50-8 |
Product Name |
ethyl 2-amino-4-chloropent-4-enoate |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
85 |
Origin of Product |
United States |
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